2-Cyclobutyl-3-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one hydrochloride

• IUPAC Name: 2-cyclobutyl-3-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one;hydrochloride
• InChI: InChI=1S/C12H19N3O.ClH/c1-15-10(9-3-2-4-9)14-12(11(15)16)5-7-13-8-6-12;/h9,13H,2-8H2,1H3;1H
• InChI Key: CAYBSADOEZKPMG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC2(C1=O)CCNCC2)C3CCC3.Cl
• Molecular Formula: C12H20ClN3O
• Molecular Weight: 257.76 g/mol

Description

2-Cyclobutyl-3-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one hydrochloride (2C3M1T) is a novel compound with a wide range of potential applications in scientific research. It is a synthetic small molecule with a unique structure that has been found to have some interesting biochemical and physiological effects.

Scientific Research Applications

CCR5 Receptor Antagonists for HIV Treatment

Research on compounds with a triazaspiro[4.5]dec structure has shown applications in the development of HIV treatment options. For instance, noncompetitive allosteric antagonists of the CCR5 receptor have been studied for their potent antiviral effects against HIV-1. These studies delve into the receptor-based mechanism of action of these compounds, offering insights into how structural variations can impact their efficacy and potential resistance profiles in clinical applications (Watson et al., 2005).

Antimicrobial and Anticancer Agents

Compounds with a 1,2,4,8-tetraazaspiro[4.5]dec structure have been synthesized and evaluated for their antimicrobial activities. Some of these compounds exhibited significant antimicrobial activity against various microbial strains. This suggests that similar structural compounds, including those with the 2-Cyclobutyl-3-methyl triazaspiro[4.5]dec core, could be promising candidates for developing new antimicrobial agents (Dalloul et al., 2017).

Antidiabetic and Anticancer Applications

Research into spirothiazolidines and related structures has explored their potential as anticancer and antidiabetic agents. Compounds have been synthesized that showed significant anticancer activities against human breast carcinoma and liver carcinoma cell lines, as well as exhibiting therapeutic indices for alpha-amylase and alpha-glucosidase inhibition, suggesting potential for antidiabetic applications (Flefel et al., 2019).

Neurological Disorder Treatments

Novel histamine H3 receptor antagonists with triazaspiro[4.5]decane structures have been studied for their potential in treating neurological disorders, such as Alzheimer's disease. These compounds demonstrated high affinity for H3 receptors and showed promising preclinical efficacy in improving cognitive performance, highlighting their potential as therapeutic agents for dementia and cognitive disorders (Medhurst et al., 2007).